Cas no 126802-97-9 (4-methyl-2-(propan-2-yloxy)aniline)

• Product Name: 4-methyl-2-(propan-2-yloxy)aniline
• CAS No: 126802-97-9
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1220621
• PubChem ID: 15068114
• Update Time: 2025-11-02

4-methyl-2-(propan-2-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methyl-2-(1-methylethoxy)-
• 4-methyl-2-(propan-2-yloxy)aniline
• YKMNQNXYSAAQGR-UHFFFAOYSA-N
• AKOS000179349
• 2-isopropoxy-4-methyl-aniline
• 4-methyl-2-(1-methylethoxy)benzenamine
• SCHEMBL1341730
• 126802-97-9
• EN300-1295561
• 2-isopropoxy-4-methylaniline

• Inchi： 1S/C10H15NO/c1-7(2)12-10-6-8(3)4-5-9(10)11/h4-7H,11H2,1-3H3
• InChI Key： YKMNQNXYSAAQGR-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1N)C(C)C

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-methyl-2-(propan-2-yloxy)aniline

4-Methyl-2-(propan-2-yloxy)aniline (CAS No. 126802-97-9): Properties, Applications, and Market Insights

4-Methyl-2-(propan-2-yloxy)aniline (CAS No. 126802-97-9) is an important organic intermediate widely used in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. This compound, also known as 2-isopropoxy-4-methylaniline, features a unique molecular structure combining an aromatic amine with an isopropoxy substituent, making it a versatile building block in organic synthesis.

The growing demand for high-performance intermediates in the pharmaceutical industry has increased interest in 4-methyl-2-(propan-2-yloxy)aniline. Researchers particularly value its stability and reactivity, which make it suitable for creating complex molecular architectures. Recent studies highlight its potential in developing new drug candidates, especially in central nervous system (CNS) therapeutics and anti-inflammatory medications.

From a chemical perspective, CAS 126802-97-9 demonstrates excellent solubility in common organic solvents while maintaining moderate water solubility. This balanced solubility profile enhances its utility in various chemical processes. The compound's melting point typically ranges between 45-50°C, and its molecular weight is 165.23 g/mol, with the chemical formula C₁₀H₁₅NO.

In the agrochemical sector, 2-isopropoxy-4-methylaniline serves as a precursor for several crop protection agents. Its structural features contribute to the development of compounds with improved pest resistance and environmental profiles. Manufacturers are increasingly focusing on sustainable production methods for this intermediate, aligning with the global trend toward green chemistry practices.

The global market for 4-methyl-2-(propan-2-yloxy)aniline has shown steady growth, driven by expanding applications in specialty chemicals. Asia-Pacific currently leads in both production and consumption, with significant capacity expansions reported in China and India. Market analysts project a compound annual growth rate (CAGR) of 5-7% for this intermediate through 2028, reflecting its growing importance in multiple industries.

Quality control remains paramount for CAS 126802-97-9 suppliers, with most manufacturers maintaining purity standards above 98%. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure batch-to-batch consistency. The compound typically appears as a light yellow to amber liquid or low-melting solid at room temperature, with storage recommendations emphasizing protection from light and moisture.

Recent innovations in chemical synthesis have improved production efficiency for 4-methyl-2-(propan-2-yloxy)aniline. Catalytic methods and continuous flow processes have reduced energy consumption and waste generation, addressing environmental concerns while maintaining cost competitiveness. These advancements support the pharmaceutical industry's need for high-purity intermediates in drug development pipelines.

Regulatory compliance represents another critical aspect for 2-isopropoxy-4-methylaniline manufacturers. While not classified as hazardous under current regulations, proper handling procedures are recommended. The compound's safety profile has been extensively documented, with comprehensive toxicological studies available for industrial users and research institutions.

Looking ahead, the application potential of CAS 126802-97-9 continues to expand. Emerging research explores its use in advanced materials, particularly in the development of organic semiconductors and specialty polymers. These new applications could significantly increase demand, creating opportunities for manufacturers to develop specialized grades of this versatile intermediate.

For researchers and industrial users seeking 4-methyl-2-(propan-2-yloxy)aniline, several technical considerations are important. The compound's stability under various conditions, compatibility with common reagents, and shelf life should be evaluated for specific applications. Most suppliers provide detailed technical data sheets and certificates of analysis to support proper material selection and handling.

The synthesis of 2-isopropoxy-4-methylaniline typically involves multi-step processes starting from commercially available precursors. Recent patent literature describes improved synthetic routes that enhance yield and purity while reducing environmental impact. These process innovations contribute to the compound's growing accessibility for both research and industrial applications.

In conclusion, 4-methyl-2-(propan-2-yloxy)aniline (CAS No. 126802-97-9) represents a valuable chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with evolving synthesis methods and expanding applications, position this compound for continued importance in organic synthesis and specialty chemical production.